Cas no 1456696-14-2 ((2E)-N-3,4-Dihydro-4-oxo-7-(3S)-tetrahydro-3-furanyloxy-6-quinazolinyl-4-(dimethylamino)-2-butenamide)

• Product Name: (2E)-N-3,4-Dihydro-4-oxo-7-(3S)-tetrahydro-3-furanyloxy-6-quinazolinyl-4-(dimethylamino)-2-butenamide
• CAS No: 1456696-14-2
• MF: C₁₈H₂₂N₄O₄
• MW: 358.391684055328
• CID: 2359176
• PubChem ID: 136295075
• Update Time: 2024-11-02

(2E)-N-3,4-Dihydro-4-oxo-7-(3S)-tetrahydro-3-furanyloxy-6-quinazolinyl-4-(dimethylamino)-2-butenamide Chemical and Physical Properties

Names and Identifiers

• Afatinib Impurity J
• Afatinib Impurity J HCl
• (2E)-N-[3,4-Dihydro-4-oxo-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-butenamide
• Afatinib impurity 8/(2E)-N-[3,4-Dihydro-4-oxo-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-butenamide
• (2E)-4-(Dimethylamino)-N-{4-oxo-7-[(3S)-tetrahydro-3-furanyloxy]-1,4-dihydro-6-quinazolinyl}-2-butenamide
• 2-Butenamide, N-[3,4-dihydro-4-oxo-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-, (2E)-
• (S,E)-4-(dimethylamino)-N-(4-oxo-7-((tetrahydrofuran-3-yl)oxy)-3,4-dihydroquinazolin-6-yl)but-2-enamide
• Afatinib B
• 1456696-14-2
• 8P652B3QLZ
• SCHEMBL17352060
• (S,E)-4-(DIMETHYLAMINO)-N-(4-HYDROXY-7-((TETRAHYDROFURAN-3-YL)OXY)QUINAZOLIN-6-YL)BUT-2-ENAMIDE
• CS-0164268
• GSUSIQVMAQBROU-PCAWENJQSA-N
• E82037
• (S,E)-4-(Dimethylamino)-N-(4-hydroxy-7-((tetrahydrofuran-3-yl)oxy)quinazolin-6-yl)but-2-enamide (Afatinib Impurity)
• (2E)-N-[3,4-Dihydro-4-oxo-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-butenamide; 2-Butenamide, N-[3,4-dihydro-4-oxo-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-, (2E)- (ACI); (2E)-N-[3,4-Dihydro-4-oxo-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-butenamide (ACI)
• SCHEMBL17352063
• (2E)-N-3,4-Dihydro-4-oxo-7-(3S)-tetrahydro-3-furanyloxy-6-quinazolinyl-4-(dimethylamino)-2-butenamide

• Inchi： 1S/C18H22N4O4/c1-22(2)6-3-4-17(23)21-15-8-13-14(19-11-20-18(13)24)9-16(15)26-12-5-7-25-10-12/h3-4,8-9,11-12H,5-7,10H2,1-2H3,(H,21,23)(H,19,20,24)/b4-3+/t12-/m0/s1
• InChI Key： GSUSIQVMAQBROU-PCAWENJQSA-N
• SMILES： C(NC1C(O[C@H]2CCOC2)=CC2=C(C=1)C(=O)NC=N2)(=O)/C=C/CN(C)C

Computed Properties

• Exact Mass: 358.16410520g/mol
• Monoisotopic Mass: 358.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA

(2E)-N-3,4-Dihydro-4-oxo-7-(3S)-tetrahydro-3-furanyloxy-6-quinazolinyl-4-(dimethylamino)-2-butenamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines